Methyl 3-amino-4-fluoro-5-iodobenzoate

• IUPAC Name: methyl 3-amino-4-fluoro-5-iodobenzoate
• InChI: InChI=1S/C8H7FINO2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,11H2,1H3
• InChI Key: LNUXMWOMFBQQLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)I)F)N
• Molecular Formula: C8H7FINO2
• Molecular Weight: 295.05 g/mol

Description

“Methyl 3-amino-4-fluoro-5-iodobenzoate” is a chemical compound with the CAS Number: 2092615-03-5. It has a molecular weight of 295.05. This compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H7FINO2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,11H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at 4 degrees Celsius. Its molecular weight is 295.05.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 3-amino-4-fluoro-5-iodobenzoate, focusing on six unique applications:

Pharmaceutical Development

This compound is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure, featuring both fluorine and iodine atoms, allows for the creation of molecules with enhanced biological activity and improved pharmacokinetic properties. .

Organic Synthesis

In organic chemistry, this compound serves as a versatile building block. Its functional groups enable a wide range of chemical reactions, including cross-coupling reactions, which are essential for constructing complex organic molecules. .

Material Science

This compound is also explored in material science for the development of new materials with specific properties. For instance, its incorporation into polymer matrices can enhance the thermal stability and mechanical strength of the resulting materials. .

Radiopharmaceuticals

The iodine atom in this compound can be isotopically labeled, making it useful in the field of radiopharmaceuticals. Radiolabeled compounds are essential in diagnostic imaging and targeted radiotherapy. .

Agrochemical Research

In agrochemical research, this compound is investigated for its potential as a precursor in the synthesis of herbicides and pesticides. .

Biochemical Probes

Researchers use this compound as a biochemical probe to study enzyme interactions and protein functions. Its ability to form stable complexes with biological molecules makes it a valuable tool in biochemical assays and structural biology studies. .